Cas no 15430-36-1 (Octadecanamide,N,N'-1,3-phenylenebis-)

• Product Name: Octadecanamide,N,N'-1,3-phenylenebis-
• CAS No: 15430-36-1
• MF: C₄₂H₇₆N₂O₂
• MW: 641.065052986145
• CID: 143025
• PubChem ID: 254434
• Update Time: 2025-04-19

Octadecanamide,N,N'-1,3-phenylenebis- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N,N'-1,3-phenylenebis-
• N-[3-(octadecanoylamino)phenyl]octadecanamide
• N,N'-m-Phenylen-bis-stearamid
• N,N'-m-phenylene-bis-stearamide
• N.N'-Distearoyl-m-phenylendiamin
• NSC-78811
• N,N'-(1,3-Phenylene)dioctadecanimidic acid
• NSC 78811
• DTXSID90934966
• Octadecanamide, N,N'-1,3-phenylenebis-
• NSC78811
• 15430-36-1
• N,N'-1,3-Phenylenebisstearamide

• Inchi： 1S/C42H76N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-41(45)43-39-34-33-35-40(38-39)44-42(46)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38H,3-32,36-37H2,1-2H3,(H,43,45)(H,44,46)
• InChI Key： NKQGYGDQAMXRRD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NC1C=CC=C(C=1)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 640.59100
• Monoisotopic Mass: 640.59067967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 34
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 14.23260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides